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Compound of Interest

Compound Name: (R)-IBR2

Cat. No.: B15607291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-IBR2 is a potent and cell-permeable inhibitor of RAD51, a key protein in the homologous

recombination pathway of DNA double-strand break repair. Its ability to sensitize cancer cells to

chemo- and radiotherapies makes it a valuable tool for in vitro research. Proper preparation of

(R)-IBR2 stock solutions is critical for obtaining accurate and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of (R)-
IBR2 stock solutions for use in a variety of in vitro applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (R)-IBR2 is presented in Table 1.

This information is essential for accurate molarity calculations and for understanding the

compound's handling and storage requirements.
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Property Value

Synonym

(1R)-1,2-Dihydro-1-(1H-indol-3-yl)-2-

[(phenylmethyl)sulfonyl]isoquinoline, (R)-2-

(benzylsulfonyl)-1-(1H-indol-3-yl)-1,2-

dihydroisoquinoline

Molecular Formula C₂₄H₂₀N₂O₂S

Molecular Weight 400.49 g/mol

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility DMSO: 2 mg/mL

Storage (Solid) 2-8°C

Experimental Protocols
Materials

(R)-IBR2 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Preparation of a 10 mM (R)-IBR2 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (R)-IBR2 in DMSO, a

common starting concentration for in vitro studies.
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2.2.1. Calculation:

To prepare a 10 mM stock solution, the required mass of (R)-IBR2 needs to be calculated using

its molecular weight (400.49 g/mol ).

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 400.49 g/mol x 1000 mg/g = 4.0049 mg

Therefore, approximately 4.00 mg of (R)-IBR2 is needed to make 1 mL of a 10 mM stock

solution.

2.2.2. Procedure:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 4.00 mg of (R)-IBR2 powder into the tared tube. Record

the exact weight.

Add the appropriate volume of anhydrous DMSO to the tube to achieve a final concentration

of 10 mM. For example, if you weighed exactly 4.00 mg, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.

Visually inspect the solution to ensure there are no undissolved particles. If necessary, gently

warm the solution to 37°C to aid dissolution.

Storage and Handling of Stock Solutions
Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed, light-protected tubes.

Stability: While specific stability data for (R)-IBR2 in solution is not readily available, it is best

practice to use freshly prepared solutions or to minimize the storage duration of frozen

stocks.
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Working Dilutions: When preparing working dilutions for cell culture experiments, it is crucial

to minimize the final concentration of DMSO to avoid solvent-induced cytotoxicity. The final

DMSO concentration should typically be below 0.5%, and a vehicle control (media with the

same final concentration of DMSO) should always be included in experiments. Rapid dilution

of the DMSO stock into aqueous media can cause precipitation of the compound. To avoid

this, it is recommended to serially dilute the stock solution in cell culture medium, ensuring

thorough mixing at each step.

Signaling Pathway and Experimental Workflow
(R)-IBR2 Mechanism of Action
(R)-IBR2 functions as a specific inhibitor of RAD51, a critical component of the homologous

recombination DNA repair pathway. By disrupting RAD51 multimerization, (R)-IBR2
compromises the cell's ability to repair DNA double-strand breaks, leading to the accumulation

of DNA damage, cell growth inhibition, and ultimately, apoptosis. This mechanism underlies its

potential to sensitize cancer cells to DNA-damaging agents.
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Caption: (R)-IBR2 inhibits RAD51, disrupting DNA repair and promoting apoptosis.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the key steps for preparing a stock solution of (R)-IBR2.
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Workflow
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Caption: Workflow for preparing (R)-IBR2 stock solution.

Conclusion
The protocols and information provided in this document offer a comprehensive guide for the

preparation and use of (R)-IBR2 stock solutions in in vitro research. Adherence to these

guidelines will help ensure the integrity of the compound and the reproducibility of experimental

results. Researchers should always consult relevant safety data sheets and institutional

guidelines when handling chemical reagents.

To cite this document: BenchChem. [Application Notes and Protocols for (R)-IBR2 Stock
Solution Preparation in Vitro]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607291/docs#application-notes-and-protocols-for-
r-ibr2-stock-solution-preparation-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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